Cas no 2098084-95-6 ((4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride)

• Product Name: (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride
• CAS No: 2098084-95-6
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5726148
• PubChem ID: 122240363
• Update Time: 2025-10-05

(4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040813559
• starbld0032633
• (4,4-difluoro-3-methyloxolan-3-yl)methanamine hydrochloride
• F2147-6746
• 2098084-95-6
• (4,4-Difluoro-3-methyltetrahydrofuran-3-yl)methanamine hydrochloride
• (4,4-difluoro-3-methyloxolan-3-yl)methanamine;hydrochloride
• (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c1-5(2-9)3-10-4-6(5,7)8;/h2-4,9H2,1H3;1H
• InChI Key： VAZMCRAXYISWBQ-UHFFFAOYSA-N
• SMILES： Cl.FC1(COCC1(C)CN)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride

Introduction to (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride (CAS No. 2098084-95-6)

(4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride, identified by its CAS number 2098084-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluorinated oxolane ring and an amine functional group. The presence of fluorine atoms and the specific arrangement of these atoms contribute to the compound's distinct chemical properties, making it a promising candidate for various applications in medicinal chemistry.

The structural motif of (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride incorporates a fluorinated oxolane ring, which is known for its stability and versatility in drug design. The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, provides a rigid scaffold that can be modified to enhance binding affinity to biological targets. The incorporation of fluorine atoms at the 4-position of the oxolane ring further enhances the compound's metabolic stability and lipophilicity, key factors in drug efficacy.

The amine functional group in (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride serves as a crucial pharmacophore, enabling interactions with various biological receptors and enzymes. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and biological assays. This solubility advantage is particularly important for drug delivery systems and therapeutic applications where bioavailability is a critical factor.

Recent research has highlighted the potential of fluorinated oxolane derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features exhibit promising activity against a range of targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The unique electronic properties imparted by the fluorine atoms make these molecules attractive for modulating biological pathways with high selectivity.

In particular, the amine moiety in (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride has been investigated for its role in enhancing binding interactions with protein targets. Functional groups such as amines are frequently found in biologically active molecules due to their ability to form hydrogen bonds and participate in ionic interactions. The presence of these interactions can significantly improve the affinity and specificity of drug candidates.

The synthesis of (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of additional functional groups or modifications to optimize pharmacological properties.

The pharmacological profile of (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride has been explored through both computational modeling and experimental studies. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's binding mode and interaction with potential targets. These studies have helped refine structural features to improve drug-like properties such as solubility, permeability, and metabolic stability.

Experimental investigations have further validated the therapeutic potential of this compound. In vitro assays have demonstrated inhibitory activity against key enzymes involved in disease pathways, suggesting its utility as a lead compound for drug development. Additionally, preclinical studies have provided preliminary evidence of its safety and efficacy in animal models, paving the way for further clinical evaluations.

The significance of fluorinated heterocycles in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts due to modifications in electronic distribution and lipophilicity. The case of (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride exemplifies how strategic incorporation of fluorine atoms can lead to innovative therapeutic agents with improved biological activity.

Future research directions may focus on exploring analogs of this compound to identify more potent and selective derivatives. Additionally, investigating the mechanism of action through detailed biochemical studies could provide valuable insights into its therapeutic effects. Collaborative efforts between synthetic chemists, computational biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion, (4,4-Difluoro-3-methyloxolan-3-yl)methanamine hydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it holds great potential for contributing to next-generation therapeutics.